Cas no 135361-30-7 (Isoquinolin-7-yl trifluoromethanesulfonate)
135361-30-7 structure
Product Name:Isoquinolin-7-yl trifluoromethanesulfonate
CAS No:135361-30-7
MF:C10H6F3NO3S
MW:277.219751834869
MDL:MFCD11226848
CID:829624
PubChem ID:15171928
Update Time:2025-04-19
Isoquinolin-7-yl trifluoromethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Isoquinolin-7-yl trifluoromethanesulfonate
- 7-[(trifluoromethyl)sulfonyl]oxyisoquinoline
- 7-(trifluoromethanesulfonyloxy)isoquinoline
- 7-Isoquinolyl trifluoromethylsulfonate
- Methanesulfonic acid,trifluoro-,7-isoquinolinyl ester
- trifluoromethanesulfonic acid isoquinolin-7-yl ester
- MB09706
- 135361-30-7
- ISOQUINOLIN-7-YLTRIFLUOROMETHANESULFONATE
- trifluoromethanesulfonic acid isoquinolin-7-yl ester-
- EN300-7432041
- DB-296706
- Trifluoro-methanesulfonic acid isoquinolin-7-yl ester
- 10.14272/PIWPQQGMFPDEON-UHFFFAOYSA-N.1
- doi:10.14272/PIWPQQGMFPDEON-UHFFFAOYSA-N.1
- DTXSID00569521
- SCHEMBL1401395
- AKOS016011967
- CS-0217421
-
- MDL： MFCD11226848
- Inchi： 1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-9-2-1-7-3-4-14-6-8(7)5-9/h1-6H
- InChI Key： PIWPQQGMFPDEON-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC2C=CN=CC=2C=1
Computed Properties
- Exact Mass: 277.00200
- Monoisotopic Mass: 277.00204871g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 64.64000
- LogP: 3.54400
Isoquinolin-7-yl trifluoromethanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I34380-1g |
Isoquinolin-7-yl trifluoromethanesulfonate |
135361-30-7 | 98% | 1g |
¥5278.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I34380-5g |
Isoquinolin-7-yl trifluoromethanesulfonate |
135361-30-7 | 98% | 5g |
¥13658.0 | 2023-09-07 | |
| Chemenu | CM144351-1g |
isoquinolin-7-yl trifluoromethanesulfonate |
135361-30-7 | 95% | 1g |
$*** | 2023-03-30 | |
| TRC | I822318-10mg |
isoquinolin-7-yl trifluoromethanesulfonate |
135361-30-7 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I822318-50mg |
isoquinolin-7-yl trifluoromethanesulfonate |
135361-30-7 | 50mg |
$ 135.00 | 2022-06-04 | ||
| TRC | I822318-100mg |
isoquinolin-7-yl trifluoromethanesulfonate |
135361-30-7 | 100mg |
$ 210.00 | 2022-06-04 | ||
| Chemenu | CM144351-1g |
isoquinolin-7-yl trifluoromethanesulfonate |
135361-30-7 | 95% | 1g |
$533 | 2021-08-05 | |
| Alichem | A189004846-5g |
Isoquinolin-7-yl trifluoromethanesulfonate |
135361-30-7 | 95% | 5g |
2,190.90 USD | 2021-06-01 | |
| Alichem | A189004846-10g |
Isoquinolin-7-yl trifluoromethanesulfonate |
135361-30-7 | 95% | 10g |
2,870.28 USD | 2021-06-01 | |
| Alichem | A189004846-25g |
Isoquinolin-7-yl trifluoromethanesulfonate |
135361-30-7 | 95% | 25g |
5,330.52 USD | 2021-06-01 |
Isoquinolin-7-yl trifluoromethanesulfonate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
135361-30-7 (Isoquinolin-7-yl trifluoromethanesulfonate) Related Products
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